N-{2-[4-(1-methyl-1-phenylethyl)phenoxy]ethyl}-9H-fluorene-2-sulfonamide

• Molecular Formula: C30H29NO3S
• Molecular Weight: 483.6 g/mol
• IUPAC Name: N-[2-[4-(2-phenylpropan-2-yl)phenoxy]ethyl]-9H-fluorene-2-sulfonamide
• InChI: InChI=1S/C30H29NO3S/c1-30(2,24-9-4-3-5-10-24)25-12-14-26(15-13-25)34-19-18-31-35(32,33)27-16-17-29-23(21-27)20-22-8-6-7-11-28(22)29/h3-17,21,31H,18-20H2,1-2H3
• InChI Key: QBLFUQCDYRVBRY-UHFFFAOYSA-N
• SMILES: CC(C)(C1=CC=CC=C1)C2=CC=C(C=C2)OCCNS(=O)(=O)C3=CC4=C(C=C3)C5=CC=CC=C5C4

Description

N-{2-[4-(1-methyl-1-phenylethyl)phenoxy]ethyl}-9H-fluorene-2-sulfonamide, also known as NF279, is a selective antagonist of P2X1 and P2X3 purinergic receptors. It has been extensively studied for its potential therapeutic applications in various diseases such as chronic pain, inflammation, and thrombosis.

Mechanism of Action

N-{2-[4-(1-methyl-1-phenylethyl)phenoxy]ethyl}-9H-fluorene-2-sulfonamide acts as a selective antagonist of P2X1 and P2X3 purinergic receptors. These receptors are involved in various physiological and pathological processes such as pain, inflammation, and thrombosis. By blocking these receptors, N-{2-[4-(1-methyl-1-phenylethyl)phenoxy]ethyl}-9H-fluorene-2-sulfonamide can modulate these processes and provide therapeutic benefits.
Biochemical and Physiological Effects:
N-{2-[4-(1-methyl-1-phenylethyl)phenoxy]ethyl}-9H-fluorene-2-sulfonamide has been shown to inhibit platelet aggregation, reduce thrombus formation, and attenuate vascular inflammation. It has also been shown to have analgesic effects in animal models of neuropathic pain and inflammatory pain. N-{2-[4-(1-methyl-1-phenylethyl)phenoxy]ethyl}-9H-fluorene-2-sulfonamide has been shown to be selective for P2X1 and P2X3 receptors and does not affect other purinergic receptors.

Advantages and Limitations for Lab Experiments

N-{2-[4-(1-methyl-1-phenylethyl)phenoxy]ethyl}-9H-fluorene-2-sulfonamide is a selective antagonist of P2X1 and P2X3 receptors, making it a valuable tool for studying the physiological and pathological processes involving these receptors. However, its selectivity may also limit its usefulness in studying other purinergic receptors. Additionally, the synthesis of N-{2-[4-(1-methyl-1-phenylethyl)phenoxy]ethyl}-9H-fluorene-2-sulfonamide is complex and requires several steps, which may limit its availability and increase its cost.

Future Directions

For research include studying the efficacy and safety of N-{2-[4-(1-methyl-1-phenylethyl)phenoxy]ethyl}-9H-fluorene-2-sulfonamide in clinical trials for various diseases such as chronic pain, inflammation, and thrombosis. Additionally, further studies are needed to understand the mechanisms of action of N-{2-[4-(1-methyl-1-phenylethyl)phenoxy]ethyl}-9H-fluorene-2-sulfonamide and its potential interactions with other purinergic receptors.

Synthesis Methods

The synthesis of N-{2-[4-(1-methyl-1-phenylethyl)phenoxy]ethyl}-9H-fluorene-2-sulfonamide involves several steps, including the reaction of 4-bromo-1-methyl-1-phenylethane with 4-(2-aminoethoxy)phenol to form the intermediate compound, which is then reacted with 9H-fluorene-2-sulfonyl chloride to yield the final product. The purity of the compound is confirmed by HPLC and NMR spectroscopy.

Scientific Research Applications

N-{2-[4-(1-methyl-1-phenylethyl)phenoxy]ethyl}-9H-fluorene-2-sulfonamide has been extensively studied for its potential therapeutic applications in various diseases such as chronic pain, inflammation, and thrombosis. It has been shown to inhibit platelet aggregation, reduce thrombus formation, and attenuate vascular inflammation. N-{2-[4-(1-methyl-1-phenylethyl)phenoxy]ethyl}-9H-fluorene-2-sulfonamide has also been shown to have analgesic effects in animal models of neuropathic pain and inflammatory pain.